3-Methyl-5-(trifluoromethyl)cinnamic acid
Overview
Description
3-Methyl-5-(trifluoromethyl)cinnamic acid is a chemical compound with the CAS Number: 1092460-62-2 . It has a molecular weight of 230.19 . The IUPAC name for this compound is (2E)-3-[3-methyl-5-(trifluoromethyl)phenyl]-2-propenoic acid .
Synthesis Analysis
The synthesis of 3-Methyl-5-(trifluoromethyl)cinnamic acid involves a reaction of m-trifluoromethyl-α-bromohydrocinnamic acid with isopropanol and benzyltriethylammonium chloride, followed by the addition of aqueous sodium hydroxide . Another method involves the reaction of an aldehyde with malonic acid in the presence of a catalytic amount of piperidine .Molecular Structure Analysis
The molecular formula of 3-Methyl-5-(trifluoromethyl)cinnamic acid is C10H7F3O2 . This compound belongs to the class of (trifluoromethyl)benzenes and is a member of cinnamic acids and styrenes .Physical And Chemical Properties Analysis
3-Methyl-5-(trifluoromethyl)cinnamic acid is a solid at 20°C . It has a melting point of 134-137°C and a boiling point of 289.6°C at 760 mmHg . The vapor pressure of this compound is 0.001mmHg at 25°C .Scientific Research Applications
Pharmaceutical Synthesis
3-Methyl-5-(trifluoromethyl)cinnamic acid: is utilized in the synthesis of cinacalcet , a medication prescribed for the control and treatment of conditions such as secondary hyperparathyroidism in dialysis patients, primary hyperparathyroidism where surgery is not an option, and calciphylaxis in end-stage renal disease or dialysis patients .
Material Science
This compound has been employed as a hydrophobic probe to study interactions between hydrophobic guest molecules and polymers forming the micelle core, indicating its potential use in understanding and developing new materials with specific properties .
Antimicrobial Research
A series of anilides synthesized from 3-Methyl-5-(trifluoromethyl)cinnamic acid were subjected to extensive antimicrobial screening against Gram-positive bacteria and two mycobacterial strains, suggesting its role in developing new antimicrobial agents .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that cinnamic acid derivatives can interact with a variety of biological targets, influencing numerous physiological processes .
Mode of Action
Cinnamic acid derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular processes .
Biochemical Pathways
Cinnamic acid, a related compound, is a central intermediate in the biosynthesis of a myriad of natural products including lignols, flavonoids, isoflavonoids, coumarins, aurones, stilbenes, catechin, and phenylpropanoids .
Result of Action
Some cinnamic acid derivatives have been found to exhibit antimicrobial activity .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-Methyl-5-(trifluoromethyl)cinnamic acid . These factors can include pH, temperature, and the presence of other compounds in the environment .
properties
IUPAC Name |
(E)-3-[3-methyl-5-(trifluoromethyl)phenyl]prop-2-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F3O2/c1-7-4-8(2-3-10(15)16)6-9(5-7)11(12,13)14/h2-6H,1H3,(H,15,16)/b3-2+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IIMWKXQSZIMHCN-NSCUHMNNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C(F)(F)F)C=CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC(=C1)C(F)(F)F)/C=C/C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-5-(trifluoromethyl)cinnamic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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